2-Chloro-6,7-dimethylquinoline-3-carbaldehyde
Overview
Description
2-Chloro-6,7-dimethylquinoline-3-carbaldehyde is a useful reactant in the synthesis of various organic compounds such as isoxazolo[5,4-b]quinoline derivatives, and 2-chloroquinolinyl-4-quinolinones . It represents an extremely interesting class of organic compounds that can be exploited as precursors and building blocks for the synthesis of a wide range of heterocyclic systems and potent antibiotics for microbial and cancer treatment .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the condensation of quinoline with hydroxylamine hydrochloride followed by treatment with thionyl chloride in DMF .Molecular Structure Analysis
The molecular formula of this compound is C12H10ClNO . Its molecular weight is 219.67 .Chemical Reactions Analysis
The chemical reactions of this compound are classified as addition, reduction, condensation, and substitution reactions . For example, heating of 2-chloro-3-formylquinolines in methanol containing potassium carbonate and iodine gives the respective esters .Physical and Chemical Properties Analysis
This compound is a solid compound . Its SMILES string is Cc1cc2cc(C=O)c(Cl)nc2cc1C .Scientific Research Applications
Synthesis and Chemical Properties
2-Chloroquinoline-3-carbaldehyde and its derivatives, including 2-Chloro-6,7-dimethylquinoline-3-carbaldehyde, have been a focus in chemical research due to their significant synthetic applications. Recent advances in this area highlight the synthesis of quinoline ring systems and the construction of fused or binary quinoline-cored heterocyclic systems. These compounds have been evaluated for various biological applications and are pivotal in synthetic chemistry (Hamama, Ibrahim, Gooda, & Zoorob, 2018).
Biological and Medicinal Applications
The chemistry of 2-Chloroquinoline-3-carbaldehyde has been extensively explored for its potential in creating biologically important compounds. Research spanning from 1979 to 1999 and beyond has focused on the synthesis and reactions of this compound, leading to developments in organic and medicinal chemistry. These include the synthesis of compounds with potential antibacterial and antifungal properties (Abdel-Wahab & Khidre, 2012).
Green Chemistry Perspectives
An emphasis on green synthetic methods for 2-Chloroquinoline-3-carbaldehydes has been noted, utilizing microwave, ultrasound, and grinding/solvent-free methods. This approach is significant in reducing environmental impact and improving sustainability in chemical synthesis processes (Patel, Dholakia, & Patel, 2020).
Corrosion Inhibition
Research on 2-Chloroquinoline-3-carbaldehydes has also extended to the field of corrosion inhibition. Studies have shown that derivatives of this compound are effective in inhibiting the corrosion of metals in acidic environments, a valuable property in industrial applications (Lgaz et al., 2017).
Molecular Docking and Drug Design
The potential of 2-Chloroquinoline-3-carbaldehyde derivatives in drug design has been explored through molecular docking studies. These studies aim to understand the interaction of these compounds with biological targets, providing insights into their potential as therapeutic agents (Ghanei, Lari, Eshghi, & Saadatmandzadeh, 2016).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of 2-Chloro-6,7-dimethylquinoline-3-carbaldehyde are currently unknown . This compound belongs to the group of quinolines , a class of compounds known for their diverse biological activities
Mode of Action
Quinoline derivatives are known to interact with various biological targets through different mechanisms, such as inhibition, activation, or modulation . The specific interaction of this compound with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Quinoline derivatives are known to affect a wide range of biochemical pathways, including those involved in cell signaling, metabolism, and gene expression . The specific pathways affected by this compound and their downstream effects would require further investigation.
Result of Action
As a quinoline derivative, it may have potential therapeutic effects, given the known biological activities of this class of compounds . .
Properties
IUPAC Name |
2-chloro-6,7-dimethylquinoline-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO/c1-7-3-9-5-10(6-15)12(13)14-11(9)4-8(7)2/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRKMNOLGKUJUSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=CC(=C(N=C2C=C1C)Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94856-39-0 | |
Record name | 94856-39-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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